Ethyl 7-(2-hydroxy-5-oxocyclopent-3-en-1-yl)heptanoate

• CAS RN: 67172-95-6
• Molecular Formula: C14H22O4
• Molecular Weight: 254.32 g/mol
• IUPAC Name: ethyl 7-(2-hydroxy-5-oxocyclopent-3-en-1-yl)heptanoate
• InChI: InChI=1S/C14H22O4/c1-2-18-14(17)8-6-4-3-5-7-11-12(15)9-10-13(11)16/h9-12,15H,2-8H2,1H3
• InChI Key: URBVRIDOGDAQQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCCCC1C(C=CC1=O)O

Description

Ethyl 7-(2-hydroxy-5-oxocyclopent-3-en-1-yl)heptanoate is a useful research compound. Its molecular formula is C14H22O4 and its molecular weight is 254.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 2.0g (7.87 mmol) of α-(6-carbethoxyhexyl)furfuryl alcohol (Example 4), 5.93 ml of 97% formic acid, 268 mg of sodium formate, 10 mg of hydroquinone, and 40 ml of 3:2 dioxane-water is stirred at reflux for 18 hr. The solution is cooled, saturated with salt, and extracted with ether. The extract is washed with brine, dried over magnesium sulfate, and concentrated to give an amber oil.